![molecular formula C17H25N3O4S2 B2941601 2-[[3-(2-methoxyethyl)-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]thio]-N-(2-oxolanylmethyl)acetamide CAS No. 851410-19-0](/img/structure/B2941601.png)
2-[[3-(2-methoxyethyl)-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]thio]-N-(2-oxolanylmethyl)acetamide
Overview
Description
This compound is an organic heterobicyclic compound . It has a molecular formula of C17H25N3O4S2 . The compound is also classified as an organonitrogen and organosulfur heterocyclic compound .
Molecular Structure Analysis
The molecular structure of this compound is based on structures generated from information available in ECHA’s databases . The InChI string for this compound is InChI=1S/C17H25N3O4S2/c1- 11- 8- 13- 15 (26- 11) 16 (22) 20 (5- 7- 23- 2) 17 (19- 13) 25- 10- 14 (21) 18- 9- 12- 4- 3- 6- 24- 12/h11- 12H,3- 10H2,1- 2H3, (H,18,21) .Physical And Chemical Properties Analysis
The compound has a molecular weight of 399.531 . Other physical and chemical properties like boiling point, density, and pKa are not available in the retrieved data.Scientific Research Applications
Cancer Research
Thieno[3,2-d]pyrimidine derivatives have been evaluated as potential EZH2 inhibitors in cancer research. These compounds have shown antiproliferative activity against various cancer cell lines .
Lipoxygenase Inhibitors
Some pyrimidine derivatives have been structurally characterized and evaluated as novel lipoxygenase (LOX) inhibitors with potential antioxidant and anticancer activity .
ROCK Inhibitors
A series of thieno[2,3-d]pyrimidin-4(3H)-one derivatives have been discovered as new ROCK inhibitors . These compounds have shown significant effects in reducing phosphorylation levels of ROCK downstream signaling proteins and inducing changes in cell morphology and migration .
Antineoplastic Activity
Thieno[3,2-d]pyrimidine derivatives have demonstrated excellent antineoplastic activity against prostate cancer with IC50 values in the submicromolar range .
Synthesis and Anticancer Activity
Research has focused on developing effective routes for preparing new series of thieno[3,2-d]pyrimidine derivatives and evaluating their anticancer activity .
properties
IUPAC Name |
2-[[3-(2-methoxyethyl)-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O4S2/c1-11-8-13-15(26-11)16(22)20(5-7-23-2)17(19-13)25-10-14(21)18-9-12-4-3-6-24-12/h11-12H,3-10H2,1-2H3,(H,18,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SMUZSXNGFPOHJN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(S1)C(=O)N(C(=N2)SCC(=O)NCC3CCCO3)CCOC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[[3-(2-methoxyethyl)-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]thio]-N-(2-oxolanylmethyl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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